Collagen proline hydroxylase inhibitor
Overview
Description
Collagen proline hydroxylase inhibitor is a member of the collagen proline hydroxylase inhibitor family, which are used as antifibroproliferative agents . Proline hydroxylase is a multifunctional oxygenase that catalyzes specific prolyl residues in the collagen peptide precursor .
Chemical Reactions Analysis
Procollagen-proline dioxygenase, also known as prolyl hydroxylase, catalyzes the formation of (2S, 4R)-4-hydroxyproline, a compound that represents the most prevalent post-translational modification in the human proteome . The reaction involves the incorporation of oxygen into organic substrates through a mechanism that requires alpha-Ketoglutaric acid, Fe2+, and ascorbate .Scientific Research Applications
1. Cancer Research and Treatment
Collagen prolyl 4-hydroxylase 1 (C-P4H1) plays a crucial role in cancer metastasis and progression, particularly in breast cancer. Inhibiting C-P4H1 can suppress collagen secretion and tumor invasion, making it a potential therapeutic target. For example, Wang et al. (2020) developed a high-throughput screening method to identify C-P4H1 inhibitors, finding that Silodosin and Ticlopidine could suppress tumor invasion in 3D tissue culture. Similarly, Xiong and Xu (2017) demonstrated that upregulation of collagen prolyl-4-hydroxylase is required for breast cancer promotion, and its inhibition could reduce tumor growth and metastasis in xenograft models (Wang et al., 2020); (Xiong & Xu, 2017).
2. Fibrotic Diseases
Collagen prolyl 4-hydroxylases (CP4Hs) are key enzymes in collagen synthesis and are implicated in fibrotic diseases. Vasta and Raines (2018) explored the potential of CP4H inhibition as a basis for treating fibrotic diseases and cancer metastasis, focusing on inhibitors with potential clinical utility (Vasta & Raines, 2018).
3. Enzymatic Mechanism Studies
Research on the enzymatic mechanism of collagen prolyl 4-hydroxylase offers insights into substrate binding and catalysis. For instance, Vasta et al. (2017) conducted a study on the effects of mutating key active site residues in prolyl-4-hydroxylase, providing a deeper understanding of its regio- and stereoselectivity (Vasta et al., 2017).
Safety and Hazards
properties
IUPAC Name |
N-ethyl-8-nitro-7-oxo-N-propyl-10H-1,10-phenanthroline-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O4/c1-3-7-21(4-2)18(24)12-8-11-5-6-13-16(15(11)19-9-12)20-10-14(17(13)23)22(25)26/h5-6,8-10H,3-4,7H2,1-2H3,(H,20,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUARBCHSPWMKRC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CC)C(=O)C1=CN=C2C(=C1)C=CC3=C2NC=C(C3=O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00432988 | |
Record name | Collagen proline hydroxylase inhibitor | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00432988 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Collagen proline hydroxylase inhibitor | |
CAS RN |
223666-07-7 | |
Record name | Collagen proline hydroxylase inhibitor | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00432988 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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